Cas no 1806889-08-6 (6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine)
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H6Cl2F2N2/c8-2-4-6(9)3(7(10)11)1-5(12)13-4/h1,7H,2H2,(H2,12,13)
- InChI Key: UYLXUSXCYNMWTE-UHFFFAOYSA-N
- SMILES: ClC1C(CCl)=NC(=CC=1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069910-250mg |
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine |
1806889-08-6 | 97% | 250mg |
$998.40 | 2022-03-31 | |
| Alichem | A029069910-500mg |
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine |
1806889-08-6 | 97% | 500mg |
$1,597.40 | 2022-03-31 | |
| Alichem | A029069910-1g |
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine |
1806889-08-6 | 97% | 1g |
$2,890.60 | 2022-03-31 |
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine
Introduction to 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1806889-08-6)
6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine, identified by the CAS number 1806889-08-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a scaffold widely recognized for its broad biological activity and utility in drug development. The structural features of 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine, particularly the presence of amino, chloro, chloromethyl, and difluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.
The compound's molecular structure exhibits a combination of electrophilic and nucleophilic centers, which facilitates diverse chemical transformations. These include nucleophilic aromatic substitution, alkylation, and condensation reactions, enabling its incorporation into complex molecular architectures. In recent years, the pharmaceutical industry has shown increasing interest in pyridine derivatives due to their potential as bioactive molecules. The specific substitution pattern of 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine makes it a promising candidate for further functionalization, leading to the development of novel therapeutic agents.
One of the most compelling aspects of 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged its structural motifs to develop molecules with potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The incorporation of fluorine atoms in the molecule enhances its metabolic stability and binding affinity to biological targets, which are critical factors in drug design.
Recent studies have highlighted the compound's utility in the development of kinase inhibitors, a class of drugs that plays a crucial role in cancer therapy. The amino and chloromethyl groups provide reactive sites for further derivatization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, modifications at these positions can fine-tune the compound's selectivity against particular kinases, reducing off-target effects and improving therapeutic efficacy.
The difluoromethyl group is another key feature that contributes to the pharmacological potential of 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine. This substituent is known to enhance lipophilicity and metabolic stability, which are essential attributes for drug candidates. Additionally, fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. These properties make 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.
In academic research, 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine has been utilized in studies exploring novel synthetic methodologies and molecular interactions. Its versatility allows researchers to investigate various aspects of heterocyclic chemistry, including reaction mechanisms and stereoelectronic effects. These investigations not only contribute to fundamental scientific understanding but also provide practical insights for drug discovery efforts.
The compound's synthetic accessibility is another factor that underscores its importance in pharmaceutical research. Efficient synthetic routes have been developed to produce 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine on both laboratory and industrial scales. These methods often involve multi-step sequences that highlight the compound's compatibility with different reaction conditions and reagents. Such synthetic advancements are crucial for enabling large-scale production of biologically active molecules derived from this intermediate.
Looking ahead, the future prospects of 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine appear promising as new research continues to uncover its potential applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry will likely drive innovation by combining expertise in synthetic chemistry with pharmacological evaluation.
In conclusion, 6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1806889-08-6) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its role as a versatile intermediate has positioned it as a key component in the synthesis of biologically active compounds with potential therapeutic applications. As scientific understanding progresses and new methodologies emerge, this compound will continue to play a vital role in shaping the future of drug discovery and development.
1806889-08-6 (6-Amino-3-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)